Cas no 1896838-40-6 (5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1896838-40-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5777001
• PubChem ID: 117292508
• Update Time: 2025-06-25

5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1896838-40-6
• EN300-1765204
• 5-(4-methoxy-2-methylphenyl)-1,2-oxazol-3-amine
• 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine

• Inchi： 1S/C11H12N2O2/c1-7-5-8(14-2)3-4-9(7)10-6-11(12)13-15-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： NTNCZWSPDYSTAC-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine

Introduction to 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1896838-40-6)

5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine, with the CAS number 1896838-40-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine consists of an oxazole ring substituted with a 4-methoxy-2-methylphenyl group at the 5-position and an amino group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The methoxy and methyl substituents on the phenyl ring enhance the lipophilicity and metabolic stability of the compound, while the amino group provides potential sites for further chemical modification and interaction with biological targets.

Recent studies have highlighted the potential therapeutic applications of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine has also demonstrated promising anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine could be developed into a novel anticancer agent.

The neuroprotective properties of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine have also been investigated. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still being elucidated, but they likely involve the modulation of oxidative stress pathways and the inhibition of microglial activation.

The pharmacokinetic properties of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine have been studied to assess its potential for clinical development. In vivo studies in rodents have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by cytochrome P450 enzymes, with no significant accumulation observed over repeated dosing.

Toxicity studies have also been conducted to evaluate the safety profile of 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine. Acute and chronic toxicity studies in rodents have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These findings support its potential for further clinical development.

In conclusion, 5-(4-Methoxy-2-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1896838-40-6) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.